Cas no 88581-12-8 (Naphthalene, 3-nitro-1-[(trifluoromethyl)thio]-)

• Product Name: Naphthalene, 3-nitro-1-[(trifluoromethyl)thio]-
• CAS No: 88581-12-8
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• CID: 627869
• PubChem ID: 71318848
• Update Time: 2025-04-19

Naphthalene, 3-nitro-1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 3-nitro-1-[(trifluoromethyl)thio]-
• 3-nitro-1-(trifluoromethylsulfanyl)naphthalene
• 3-Nitro-1-[(trifluoromethyl)sulfanyl]naphthalene
• 88581-12-8
• DTXSID30748908

• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)18-10-6-8(15(16)17)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： RBUGMECAWPLDNV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.00713409g/mol
• Monoisotopic Mass: 273.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1Ų